2-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]butanoic acid

• IUPAC Name: 2-[(7-chloro-1,3-benzodioxole-5-carbonyl)amino]butanoic acid
• InChI: InChI=1S/C12H12ClNO5/c1-2-8(12(16)17)14-11(15)6-3-7(13)10-9(4-6)18-5-19-10/h3-4,8H,2,5H2,1H3,(H,14,15)(H,16,17)
• InChI Key: IJTAIJGAMHQTIQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)NC(=O)C1=CC2=C(C(=C1)Cl)OCO2
• Molecular Formula: C12H12ClNO5
• Molecular Weight: 285.68 g/mol

Description

2-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]butanoic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is commonly referred to as BDBCA and is a derivative of the amino acid leucine. The compound has been shown to have promising effects on various physiological and biochemical processes, making it a subject of interest for researchers in the field of medicine and pharmacology.

Mechanism of Action

The mechanism of action of BDBCA is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in cancer cell growth and proliferation. It may also work by inducing oxidative stress and DNA damage in cancer cells, leading to their death.
Biochemical and Physiological Effects:
BDBCA has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and modulation of immune function. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

BDBCA has several advantages for use in lab experiments, including its high potency and specificity for cancer cells. However, its limitations include its low solubility in water, which can make it difficult to administer in vivo. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on BDBCA, including its use in combination with other cancer treatments, its potential for use in the treatment of other diseases, and the development of new synthetic methods to improve its solubility and bioavailability. Further studies are also needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of BDBCA involves several steps, including the reaction of leucine with phthalic anhydride and thionyl chloride to form the intermediate compound, 7-chloro-1,3-benzodioxole-5-carbonyl chloride. This intermediate is then reacted with amino butyric acid to form the final product, 2-[(7-Chloro-1,3-benzodioxole-5-carbonyl)amino]butanoic acid.

Scientific Research Applications

BDBCA has been studied extensively for its potential therapeutic applications. One of the most promising areas of research has been its use in the treatment of cancer. Studies have shown that BDBCA can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the development of new cancer treatments.